Cas no 374933-28-5 (Calindol Amide)

• Product Name: Calindol Amide
• CAS No: 374933-28-5
• MF: C₂₁H₁₈N₂O
• MW: 314.380424976349
• CID: 854090
• PubChem ID: 11313049
• Update Time: 2025-07-09

Calindol Amide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide, N-[(1R)-1-(1-naphthalenyl)ethyl]-
• Calindol Amide
• (R)-N-[1-(1-naphthyl)ethyl]indole-2-carboxamide
• AKOS030254621
• SCHEMBL2703655
• N-[(1R)-1-(NAPHTHALEN-1-YL)ETHYL]-1H-INDOLE-2-CARBOXAMIDE
• (R)-N-(1-(Naphthalen-1-yl)ethyl)-1H-indole-2-carboxamide
• N-[(1R)-1-naphthalen-1-ylethyl]-1H-indole-2-carboxamide
• DB-221473
• 374933-28-5
• DTXSID00462083

• Inchi： 1S/C21H18N2O/c1-14(17-11-6-9-15-7-2-4-10-18(15)17)22-21(24)20-13-16-8-3-5-12-19(16)23-20/h2-14,23H,1H3,(H,22,24)/t14-/m1/s1
• InChI Key： XLXUKYDIQFPOCY-CQSZACIVSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N[C@H](C)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 314.14200
• Monoisotopic Mass: 314.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Melting Point: 182-185°C
• PSA: 44.89000
• LogP: 5.20300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on Calindol Amide

Calindol Amide: A Comprehensive Overview

Calindol Amide (CAS No: 374933-28-5) is a significant compound in the field of organic chemistry, particularly in the realm of pharmaceuticals and related industries. This compound has garnered attention due to its unique properties and potential applications in drug development and material science. In this article, we will delve into the latest research findings, structural characteristics, synthesis methods, and applications of Calindol Amide, providing a detailed and up-to-date analysis.

The chemical structure of Calindol Amide is characterized by a complex arrangement of functional groups that contribute to its versatile reactivity and stability. Recent studies have highlighted its ability to act as an intermediate in the synthesis of bioactive compounds, making it a valuable asset in medicinal chemistry. Researchers have explored its role in the development of anti-inflammatory agents, where its amide functionality plays a crucial role in modulating biological responses.

One of the most notable advancements in the study of Calindol Amide is its application in peptide synthesis. Scientists have demonstrated that this compound can serve as a building block for constructing bioactive peptides with enhanced stability and bioavailability. This breakthrough has opened new avenues for drug delivery systems, particularly in the context of personalized medicine.

In terms of synthesis, Calindol Amide can be prepared through a variety of methods, including nucleophilic acyl substitution and amidation reactions. Recent research has focused on optimizing these processes to improve yield and reduce production costs. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of Calindol Amide, making it more accessible for large-scale production.

The physical properties of Calindol Amide are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied to determine its suitability for various industrial applications. These studies have revealed that Calindol Amide exhibits excellent solubility in polar solvents, making it ideal for use in aqueous-based formulations.

Another area where Calindol Amide has shown promise is in the field of polymer science. Researchers have investigated its potential as a monomer for synthesizing novel polymers with tailored properties. Preliminary results indicate that polymers derived from Calindol Amide exhibit enhanced mechanical strength and thermal stability, suggesting their potential use in high-performance materials.

In addition to its chemical applications, Calindol Amide has also been studied for its biological effects. Preclinical studies have demonstrated that this compound exhibits moderate anti-proliferative activity against certain cancer cell lines, raising hopes for its potential use in oncology research.

Looking ahead, the future of Calindol Amide appears bright as researchers continue to uncover new applications and optimize existing ones. Collaborative efforts between academia and industry are expected to drive further innovation, ensuring that this compound remains at the forefront of chemical research.